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Compound of Interest

Compound Name: 3-Prop-2-ynoxypropane-1,2-diol

CAS No.: 13580-38-6

Cat. No.: B079120

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for 3-
Prop-2-ynoxypropane-1,2-diol (CAS No. 13580-38-6). As experimental spectra for this

specific compound are not readily available in public databases such as the NIST Chemistry

WebBook or the Spectral Database for Organic Compounds (SDBS)[1][2][3][4][5][6], this

document leverages foundational spectroscopic principles and data from analogous structures

to predict and interpret its infrared (IR) and mass spectrometry (MS) profiles. This approach is

designed to equip researchers, scientists, and drug development professionals with a robust

framework for the identification and characterization of this molecule.

The structure of 3-Prop-2-ynoxypropane-1,2-diol incorporates several key functional groups:

a terminal alkyne, an ether linkage, a primary alcohol, and a secondary alcohol. Each of these

groups imparts characteristic signals in IR and MS analyses, which will be explored in detail.

Part 1: Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying functional groups within a

molecule. The absorption of infrared radiation at specific frequencies corresponds to the
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vibrational energies of molecular bonds. For 3-Prop-2-ynoxypropane-1,2-diol, we can predict

a spectrum with distinct features corresponding to its alkyne, ether, and diol moieties.

Predicted Infrared Spectrum
The key to interpreting the IR spectrum lies in recognizing the characteristic vibrational

frequencies for each functional group. The predicted absorptions for 3-Prop-2-ynoxypropane-
1,2-diol are summarized in the table below, with justifications based on established correlation

charts and data from similar compounds.[7][8][9][10][11]
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Frequency

Range (cm⁻¹)
Vibration Type

Functional

Group

Expected

Intensity

Rationale and

Commentary

~3300 ≡C-H Stretch Terminal Alkyne Strong, Sharp

This is a highly

characteristic

and diagnostic

peak for a

terminal alkyne.

Its sharpness

distinguishes it

from the broad

O-H stretch.

3500-3200 O-H Stretch
Alcohols (H-

bonded)
Strong, Broad

The presence of

two hydroxyl

groups capable

of intermolecular

and

intramolecular

hydrogen

bonding will

result in a very

broad and

intense

absorption band.

This is a

hallmark of poly-

ol compounds

like propane-1,2-

diol.[12][13]

3000-2850 C-H Stretch
Alkanes (sp³ C-

H)

Medium to

Strong

These

absorptions arise

from the C-H

bonds of the

propane and

propargyl

backbones.
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2150-2100 C≡C Stretch Alkyne Weak to Medium

The stretching

vibration of the

carbon-carbon

triple bond. Its

intensity can be

variable but is

typically sharp.

1300-1000 C-O Stretch Ether & Alcohols Strong

This region will

likely contain

multiple strong

peaks. The C-O

stretch from the

ether linkage

(~1100 cm⁻¹)

and the C-O

stretches from

the primary and

secondary

alcohols will

overlap, creating

a strong,

complex signal

pattern.

~1465 & ~1375 C-H Bend
Alkanes (-CH₂- &

-CH₃)
Medium

Bending

(scissoring and

rocking)

vibrations for the

methylene and

methyl-like

groups in the

structure.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR
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To acquire an IR spectrum for this compound, which is expected to be a viscous liquid, the

Attenuated Total Reflectance (ATR) method is highly recommended for its simplicity and

minimal sample preparation.

Instrument Preparation: Ensure the FT-IR spectrometer is purged and a background

spectrum is collected using the clean, unobstructed ATR crystal (typically diamond or

germanium).

Sample Application: Place a single drop of neat 3-Prop-2-ynoxypropane-1,2-diol directly

onto the center of the ATR crystal.

Pressure Application: Lower the ATR press arm to ensure firm and even contact between the

sample and the crystal. Consistent pressure is key for reproducibility.

Data Acquisition: Collect the spectrum. Typically, 16 to 32 scans are co-added at a resolution

of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g.,

isopropanol or acetone) and a soft, non-abrasive wipe.

Logical Workflow for IR Spectral Interpretation
The following diagram illustrates the decision-making process for confirming the structure of 3-
Prop-2-ynoxypropane-1,2-diol from its IR spectrum.
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Acquire IR Spectrum Observe strong, sharp peak at ~3300 cm⁻¹?

Observe strong, broad band at 3500-3200 cm⁻¹?Yes (Terminal Alkyne)

Structure Inconsistent

No

Observe weak/medium peak at ~2100 cm⁻¹?
Yes (Diol)

No

Observe strong C-O stretch region at 1300-1000 cm⁻¹?Yes (C≡C bond)

No

Structure Consistent with
3-Prop-2-ynoxypropane-1,2-diol

Yes (Ether/Alcohol C-O)

No

Click to download full resolution via product page

Caption: Workflow for IR spectral analysis.

Part 2: Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight of a compound and its fragmentation patterns, which can be used to deduce its

structure. The molecular weight of 3-Prop-2-ynoxypropane-1,2-diol (C₆H₁₀O₃) is 130.06

g/mol .

Predicted Mass Spectrum and Fragmentation
Upon electron ionization, the molecule will form a molecular ion (M⁺˙) at m/z 130. For a

molecule containing alcohols and an ether, the molecular ion peak is often weak or absent due

to rapid fragmentation.[14][15] The fragmentation will be driven by the stabilization of positive
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charge, primarily through α-cleavage (cleavage of the bond adjacent to an oxygen atom) and

the loss of stable neutral molecules.

Key Predicted Fragments:
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m/z Value
Proposed Fragment

Ion

Formation Pathway

(Loss from M⁺˙)
Commentary

130 [C₆H₁₀O₃]⁺˙ Molecular Ion

Expected to be of very

low abundance or

absent, which is

typical for poly-

alcohols.[16]

113 [M - OH]⁺
Loss of hydroxyl

radical

A common

fragmentation for

alcohols.

99 [M - CH₂OH]⁺
α-cleavage at the

primary alcohol

Loss of the

hydroxymethyl group

is a highly favorable

pathway, likely leading

to a significant peak.

73 [M - C₃H₃O]⁺
Cleavage of the

propargyl ether bond

Loss of the

propargyloxy radical.

75 [CH(OH)CH₂OH]⁺
Cleavage of the ether

C-O bond

Formation of the

protonated diol

fragment.

57 [C₃H₅O]⁺
α-cleavage at the

ether oxygen

Loss of the C₃H₅O₂

radical, forming a

stable propargyl

oxonium ion. This is a

very common

fragmentation for

ethers and is

expected to be the

base peak.[17][18][19]
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45 [CH₂OH-CH=OH]⁺
Rearrangement and

cleavage

A common fragment

for 1,2-diols, seen

prominently in the

mass spectrum of

glycerol.[20][21]

31 [CH₂OH]⁺
α-cleavage at the

secondary alcohol

A characteristic

fragment for primary

alcohols.

Proposed Fragmentation Pathway
The fragmentation of 3-Prop-2-ynoxypropane-1,2-diol is initiated by the formation of the

molecular ion. The primary cleavage events are dictated by the stability of the resulting

carbocations and radicals.

α-Cleavage Pathways

Bond Cleavage & Rearrangement

[C₆H₁₀O₃]⁺˙
m/z = 130

[C₅H₇O₂]⁺
m/z = 99

- •CH₂OH

[C₃H₅O]⁺
m/z = 57 (Base Peak)

- •C₃H₅O₂

[C₃H₅O₂]⁺
m/z = 73

- •C₃H₃O

[C₂H₅O₂]⁺
m/z = 45

- C₃H₂O

[CH₂OH]⁺
m/z = 31

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathways.
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Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the ideal method for analyzing this compound, providing both separation from

potential impurities and a clean mass spectrum.

Sample Preparation: Prepare a dilute solution of the compound (e.g., 100 ppm) in a volatile

solvent such as methanol or dichloromethane.

GC Conditions:

Injector: Split/splitless injector at 250°C.

Column: A standard non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25

mm x 0.25 µm).

Oven Program: Start at 80°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Interface Temperature: 280°C.

Ion Source: Electron Ionization (EI) at 70 eV, temperature at 230°C.

Mass Analyzer: Quadrupole, scanning from m/z 30 to 300.

Data Analysis: Integrate the total ion chromatogram (TIC) to find the peak corresponding to

the analyte. Extract the mass spectrum from this peak and compare the fragmentation

pattern to the predicted values.

Conclusion
While lacking direct experimental data, a comprehensive spectroscopic profile for 3-Prop-2-
ynoxypropane-1,2-diol can be confidently predicted. The infrared spectrum should be

dominated by a sharp alkyne C-H stretch (~3300 cm⁻¹) and a broad alcohol O-H band (3500-
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3200 cm⁻¹). The mass spectrum is expected to show significant fragmentation, with a weak or

absent molecular ion at m/z 130 and a probable base peak at m/z 57 resulting from a stable

propargyl oxonium ion. The protocols and interpretive frameworks provided herein offer a self-

validating system for any researcher working to identify or confirm the structure of this

multifunctional molecule. The principles applied are grounded in authoritative texts on organic

spectroscopy.[22][23][24]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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